![molecular formula C14H15ClN2O3 B2806190 1-(2-Chlorophenyl)-3-(2-(furan-2-yl)-2-methoxyethyl)urea CAS No. 1798660-30-6](/img/structure/B2806190.png)
1-(2-Chlorophenyl)-3-(2-(furan-2-yl)-2-methoxyethyl)urea
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Description
1-(2-Chlorophenyl)-3-(2-(furan-2-yl)-2-methoxyethyl)urea is a useful research compound. Its molecular formula is C14H15ClN2O3 and its molecular weight is 294.74. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
The structurally similar compound "1-((4-chlorophenyl)(2-hydroxynaphtalen-1-yl)(phenyl)methyl)urea" has been explored for its efficacy as a corrosion inhibitor for mild steel in hydrochloric acid solutions. This research highlights the potential of chlorophenyl urea derivatives in protecting metals from corrosion, a crucial aspect in extending the lifespan of metal structures and components in acidic environments. The effectiveness of these compounds is attributed to their ability to form a protective adsorbed layer on metal surfaces, mitigating the corrosive impact of the acidic medium (Bahrami & Hosseini, 2012).
Anticancer Activity
The synthesis and biological evaluation of urea derivatives, including those similar to the query compound, have shown significant anticancer activities. These compounds are designed to target and inhibit specific cancer cell lines, demonstrating the versatility of urea derivatives as potential anticancer agents. The research into 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives reveals their potential as potent inhibitors for various cancer types, suggesting a promising avenue for the development of new anticancer drugs (Jian Feng et al., 2020).
Antioxidant and Bioactivity
The exploration of urea derivatives in the context of antioxidant activity and bioactivity further extends the scientific applications of compounds like "1-(2-Chlorophenyl)-3-(2-(furan-2-yl)-2-methoxyethyl)urea". Studies on new thiazole analogues with urea, thiourea, and selenourea functionality have highlighted their potential as potent antioxidant agents, showing effectiveness in scavenging free radicals and providing a foundation for the development of novel antioxidants (M. V. Bhaskara Reddy et al., 2015).
Analytical Chemistry Applications
In the realm of analytical chemistry, derivatives of urea have been utilized for the synthesis of deuterium-labeled compounds, serving as internal standards for liquid chromatography-mass spectrometry (LC-MS) analysis. This application is crucial for the accurate and precise measurement of drug concentrations in pharmacokinetic studies, thereby enhancing the reliability of drug monitoring and research (D. Liang et al., 2020).
Properties
IUPAC Name |
1-(2-chlorophenyl)-3-[2-(furan-2-yl)-2-methoxyethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClN2O3/c1-19-13(12-7-4-8-20-12)9-16-14(18)17-11-6-3-2-5-10(11)15/h2-8,13H,9H2,1H3,(H2,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYUCCYHTPYDGKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CNC(=O)NC1=CC=CC=C1Cl)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.